![molecular formula C22H15F2NO3S2 B2871436 5-((4-Fluorobenzyl)thio)-4-((4-fluorophenyl)sulfonyl)-2-phenyloxazole CAS No. 850926-09-9](/img/structure/B2871436.png)
5-((4-Fluorobenzyl)thio)-4-((4-fluorophenyl)sulfonyl)-2-phenyloxazole
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Description
5-((4-Fluorobenzyl)thio)-4-((4-fluorophenyl)sulfonyl)-2-phenyloxazole is a useful research compound. Its molecular formula is C22H15F2NO3S2 and its molecular weight is 443.48. The purity is usually 95%.
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Scientific Research Applications
Light Harvesting and Novel Inhibitors
Compounds with structural features similar to "5-((4-Fluorobenzyl)thio)-4-((4-fluorophenyl)sulfonyl)-2-phenyloxazole" have been investigated for their potential applications in light harvesting and as novel inhibitors of specific enzymes. Quantum mechanical studies on aromatic halogen-substituted sulfonamidobenzoxazole compounds have shown potential light-harvesting properties, indicating their utility in the development of new dye-sensitized solar cells (DSSCs) and as lead compounds for novel inhibitor molecules targeting the Topoisomerase II enzyme (Sheena Mary et al., 2019).
Fluorescent Molecular Probes
Fluorescent solvatochromic dyes based on diphenyloxazoles, similar in structure to the compound of interest, have been developed for ultrasensitive applications. These compounds exhibit strong solvent-dependent fluorescence, making them suitable for developing fluorescent molecular probes to study various biological events and processes (Diwu et al., 1997).
Antimicrobial Applications
Heterocyclic compounds derived from sulfonamidobenzoxazoles have demonstrated antimicrobial properties. A study synthesized a series of new heterocyclic condensed systems with bridgehead nitrogen from the thiazolo[3,2-b][1,2,4]triazoles class, showcasing their potential as antimicrobial agents (Bărbuceanu et al., 2015).
Antioxidant and Antibacterial Agents
A series of 4-cyclopropyl-5-(2-fluorophenyl)arylhydrazono-2,3-dihydrothiazole derivatives, synthesized through semi Hantzsch cyclization, exhibited significant antioxidant and moderate antibacterial activities, indicating their potential in the development of therapeutic agents (Ghanbari Pirbasti et al., 2016).
Agricultural Applications
Sulfone derivatives containing 1,3,4-oxadiazole moieties have shown promising antibacterial activities against rice bacterial leaf blight. These compounds not only demonstrated efficacy in reducing the disease but also enhanced plant resistance, suggesting their application in agricultural disease management (Shi et al., 2015).
Properties
IUPAC Name |
5-[(4-fluorophenyl)methylsulfanyl]-4-(4-fluorophenyl)sulfonyl-2-phenyl-1,3-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15F2NO3S2/c23-17-8-6-15(7-9-17)14-29-22-21(25-20(28-22)16-4-2-1-3-5-16)30(26,27)19-12-10-18(24)11-13-19/h1-13H,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AENLWGDPOSFLCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=C(O2)SCC3=CC=C(C=C3)F)S(=O)(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15F2NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.